Cas no 475626-30-3 (3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile)

• Product Name: 3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile
• CAS No: 475626-30-3
• MF: C₁₇H₁₃N₅O₃
• MW: 335.316822767258
• CID: 5051842
• PubChem ID: 2356937
• Update Time: 2025-05-19

3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• Antitrypanosomal agent 2
• 3-(3-phenyl-4-((2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl)-1H-pyrazol-1-yl)propanenitrile
• MLS001004265
• HMS1764H04
• HMS2682C21
• SMR000347840
• Z56839758
• 3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile
• SR-01000005822-1
• 475626-30-3
• CHEMBL1457203
• SR-01000005822
• CS-0120571
• HY-136200
• AKOS001015893
• F0383-0165
• F94470
• 3-(3-PHENYL-4-[(2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE)METHYL]-1H-PYRAZOL-1-YL)PROPANENITRILE
• 3-[3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]pyrazol-1-yl]propanenitrile
• TS-07686

• Inchi： 1S/C17H13N5O3/c18-7-4-8-22-10-12(14(21-22)11-5-2-1-3-6-11)9-13-15(23)19-17(25)20-16(13)24/h1-3,5-6,9-10H,4,8H2,(H2,19,20,23,24,25)
• InChI Key： PQFSMDQCXMNEHD-UHFFFAOYSA-N
• SMILES： O=C1/C(/C(NC(N1)=O)=O)=C/C1=CN(CCC#N)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 335.10183929g/mol
• Monoisotopic Mass: 335.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 117

Additional information on 3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile

475626-30-3: A Comprehensive Overview of 3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile

475626-30-3, also known as 3-{3-phenyl-4-[(2,4,6-trioxo-1,3-diazinan-5-ylidene)methyl]-1H-pyrazol-1-yl}propanenitrile, is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of chemical research. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system. The presence of a phenyl group and a trioxo-diazine moiety further adds to its structural complexity and functional diversity.

The synthesis of 475626-30 involves a multi-step process that typically includes the formation of the pyrazole ring followed by the introduction of the phenyl and trioxo-diazine substituents. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. These improvements are crucial for applications in drug discovery and materials science.

One of the most intriguing aspects of 475626 is its potential application in medicinal chemistry. Studies have shown that this compound exhibits significant biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, propanenitrile derivative has also been explored for its role in catalysis. The trioxo-diazine moiety within its structure is known to exhibit catalytic activity under specific conditions, making it a promising candidate for use in industrial processes. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, paving the way for its application in green chemistry initiatives.

The structural versatility of 475626 also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in metalloorganic frameworks (MOFs). These frameworks have potential applications in gas storage and separation technologies, which are critical for addressing global energy challenges.

From an analytical standpoint, the characterization of 475626 has been enhanced by advanced spectroscopic techniques such as NMR and IR spectroscopy. These methods have provided detailed insights into its molecular structure and bonding patterns. Furthermore, computational chemistry tools have been employed to predict its electronic properties and reactivity under various conditions.

Looking ahead, ongoing research is focused on exploring the scalability of 475626 production processes. With increasing demand for high-purity compounds in pharmaceutical and industrial applications, there is a pressing need for cost-effective synthesis methods. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in this area.

In conclusion, 475626, or 3-{3-phenvl...}propanenitrile, represents a prime example of how complex organic compounds can bridge multiple disciplines within chemistry. Its diverse applications span medicinal chemistry, catalysis, and materials science, making it a subject of continued scientific interest. As research progresses, it is anticipated that this compound will unlock new possibilities for addressing pressing challenges in health and technology.